Cas no 1805615-78-4 (4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetonitrile
• CAS No: 1805615-78-4
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4889905
• Update Time: 2025-08-01

4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetonitrile

• Inchi： 1S/C8H5F2N3O3/c9-7(10)5-3-4(1-2-11)12-8(14)6(5)13(15)16/h3,7H,1H2,(H,12,14)
• InChI Key： CXYMUZSWEFOVNX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC#N)NC(C=1[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 453
• XLogP3: 0.1
• Topological Polar Surface Area: 98.7

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetonitrile

Research Brief on 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetonitrile (CAS: 1805615-78-4)

4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetonitrile (CAS: 1805615-78-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitropyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule drugs. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of intense scientific inquiry.

The synthesis of 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetonitrile involves multi-step organic reactions, including nitration, fluorination, and acetonitrile functionalization. Researchers have optimized these synthetic pathways to improve yield and purity, which are critical for its application in drug discovery. The compound's structural features, such as the presence of a nitro group and a difluoromethyl group, contribute to its reactivity and binding affinity with biological targets, making it a valuable scaffold for medicinal chemistry.

Recent studies have explored the biological activity of 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetonitrile, particularly its role as a potential inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, in vitro assays have demonstrated its efficacy in modulating the activity of kinases and phosphatases, which are often dysregulated in cancer and autoimmune diseases. These findings suggest that the compound could serve as a lead structure for the development of targeted therapies.

In addition to its therapeutic potential, the compound has also been investigated for its physicochemical properties, such as solubility, stability, and bioavailability. These studies are essential for understanding its pharmacokinetic profile and optimizing its formulation for clinical use. Computational modeling and molecular docking studies have further elucidated its interaction with biological targets, providing insights into its mechanism of action.

Despite its promising attributes, challenges remain in the development of 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetonitrile as a therapeutic agent. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are crucial to overcoming these hurdles and advancing the compound toward preclinical and clinical trials.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetonitrile (CAS: 1805615-78-4) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activity make it a promising candidate for the development of novel therapeutics. Continued research and optimization will be essential to unlocking its full potential and translating these findings into clinical applications.